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Compound of Interest

Compound Name: Louisianin C

Cat. No.: B1240935 Get Quote

Louisianin C: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Louisianin C is a member of the trisubstituted pyridyl natural products, a class of alkaloids

isolated from Streptomyces species. This technical guide provides a comprehensive overview

of the known physical and chemical properties of Louisianin C, including its molecular

structure, spectral data, and a detailed protocol for its chemical synthesis. This document is

intended to serve as a foundational resource for researchers interested in the potential

applications of this molecule in medicinal chemistry and drug discovery.

Chemical and Physical Properties
Louisianin C, with the systematic name 6,7-Dihydro-4-(2-propenyl)-5H-cyclopenta[c]pyridin-5-

one, is a crystalline solid. The following table summarizes its key physical and chemical

properties based on available literature.
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Property Value Reference

Molecular Formula C₁₂H₁₃NO [1]

Molecular Weight 187.24 g/mol Calculated

Appearance White solid [1]

Melting Point 104-105 °C [1]

Solubility
Soluble in ethyl acetate and

water.
[1]

Spectral Data
The structural elucidation of Louisianin C is supported by the following spectral data:

Infrared (IR) Spectroscopy: The IR spectrum shows a characteristic absorption band at 1686

cm⁻¹, indicative of a ketone functional group.[1]

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) confirms the

molecular formula C₁₂H₁₃NO with a calculated m/z of 188.1075 [M+H]⁺, and an observed

m/z of 188.1074 [M+H]⁺.[1]

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy (500 MHz, CDCl₃): δ 8.35 (s, 1H),

7.22 (s, 1H), 5.92 (ddt, J = 16.9, 10.1, 6.7 Hz, 1H), 5.18 – 5.09 (m, 2H), 3.42 (d, J = 6.7 Hz,

2H), 3.09 – 3.03 (m, 2H), 2.76 – 2.69 (m, 2H).[1]

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy (125 MHz, CDCl₃): δ 205.8, 163.7,

147.9, 144.3, 134.1, 131.7, 126.9, 117.0, 36.6, 36.0, 26.2.[1]

Synthesis of Louisianin C
The total synthesis of Louisianin C has been achieved and reported. The following section

details the experimental protocol for this synthesis.

Experimental Protocol
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The synthesis of Louisianin C is accomplished from 6,7-dihydro-4-(2-propenyl)-5H-

cyclopenta[c]pyridin-5-ol (12) through an oxidation reaction.

Reaction: 6,7-dihydro-4-(2-propenyl)-5H-cyclopenta[c]pyridin-5-ol (12) to 6,7-Dihydro-4-(2-

propenyl)-5H-cyclopenta[c]pyridin-5-one (Louisianin C) (3)

To a stirred solution of 6,7-dihydro-4-(2-propenyl)-5H-cyclopenta[c]pyridin-5-ol (12) (59.1 mg,

0.337 mmol) in pyridine (3.2 mL) at room temperature, chromium trioxide (100 mg, 1.00

mmol, 3.0 equiv) is added in one portion.

The reaction progress is monitored by thin-layer chromatography (TLC) using silica gel with

ethyl acetate as the eluent.

After the starting material is consumed (approximately 2 hours), the reaction mixture is

diluted with water (10 mL).

The aqueous mixture is then extracted with ethyl acetate (3 x 10 mL).

The combined organic layers are washed with saturated aqueous copper sulfate solution

(until the washings are no longer blue), followed by water and then brine.

The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is

removed under reduced pressure.

The resulting crude product is purified by flash column chromatography on silica gel using a

mixture of ethyl acetate and hexanes (1:1) as the eluent to yield Louisianin C (3) as a white

solid (48.3 mg, 82% yield).[1]

Experimental Workflow

Starting Material Oxidation Workup Purification Final Product

6,7-dihydro-4-(2-propenyl)-5H-
cyclopenta[c]pyridin-5-ol (12) in Pyridine

Chromium Trioxide
Room Temperature, 2h

1.
Dilute with Water

2.
Extract with Ethyl Acetate

3.
Wash with aq. CuSO₄, Water, Brine

4.
Dry (Na₂SO₄) and Concentrate

5. Flash Column Chromatography
(Silica Gel, EtOAc/Hexanes)

6. Louisianin C (3)
White Solid

7.
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Synthesis of Louisianin C Workflow

Biological Activity and Signaling Pathways
As of the date of this publication, there is no readily available scientific literature detailing the

specific biological activities or the mechanism of action of Louisianin C. While related

cyclopenta[c]pyridine derivatives have been investigated for various biological effects, including

anti-viral and insecticidal activities, no such studies have been reported for Louisianin C itself.

[2] Further research is required to elucidate the pharmacological profile of this natural product.

Conclusion
Louisianin C is a well-characterized natural product with a defined chemical structure and a

reported method for its total synthesis. The availability of this synthetic route provides a means

for producing sufficient quantities of the compound for further investigation. Future research

efforts should be directed towards exploring the biological activities of Louisianin C to

determine its potential as a lead compound in drug discovery programs. The lack of biological

data represents a significant knowledge gap and a promising area for future scientific inquiry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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